Cas no 18971-59-0 (1-Pentyl Isocyanide)

• Product Name: 1-Pentyl Isocyanide
• CAS No: 18971-59-0
• Molecular Formula: C₆H₁₁N
• Molecular Weight: 97.15824
• CID: 123276
• PubChem ID: 2756567

1-Pentyl Isocyanide Properties

Names and Identifiers

• Pentane, 1-isocyano-
• 1-isocyanopentane
• 1-PENTYL ISOCYANIDE
• 1-pentylisonitrile
• n-amyl isocyanide
• n-pentyl isocyanide
• Pentane,1-isocyano
• pentylisocyanide
• 1-PENTYL ISOCYANIDE 97
• 1-Pentyl isocyanide 97%
• AKOS015959080
• DTXSID00373423
• AKOS015912826
• 18971-59-0
• EN300-1837576
• pentylisonitrile
• J-012242
• QVUBMHTYZLUXSP-UHFFFAOYSA-N

• MDL： MFCD02664565
• InChIKey： QVUBMHTYZLUXSP-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H11N/c1-3-4-5-6-7-2/h3-6H2,1H3
• SMILES： [N+](CCCCC)#[C-]

Computed Properties

• Exact Mass: 97.08910
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 97.089149355g/mol
• Heavy Atom Count: 7
• Complexity: 67.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 4.4Ų

Experimental Properties

• LogP: 1.32660
• PSA: 0.00000
• Refractive Index: n20/D 1.4064(lit.)
• Boiling Point: 146.72°C (rough estimate)
• Melting Point: -51.1°C
• Flash Point: Fahrenheit: 26.6 ° f
  Celsius: -3 ° c
  
• Color/Form: Colorless Transparent Liquid
• Solubility: Not determined
• Density: 0.772 g/mL at 25 °C(lit.)

1-Pentyl Isocyanide Security Information

• Symbol:
• WGK Germany：3
• Safety Term：S16-36/37/39-45
• Safety Instruction： S16
• Risk Phrases：R11
• Dangerous goods sign：
• Hazardous Material transportation number：UN 1992 3/PG 2
• Hazard Statement： H225-H301-H311-H331
• Warning Statement： P210-P261-P280-P301+P310-P311
• Storage Condition：2-8°C
• Risk Phrases： 11-23/24/25
• Signal Word：Danger

1-Pentyl Isocyanide Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic isocyanides